2-(4-Cbz-Aminopheny)-4-hydroxypyridine, 95%

• IUPAC Name: benzyl N-[4-(4-oxo-1H-pyridin-2-yl)phenyl]carbamate
• InChI: InChI=1S/C19H16N2O3/c22-17-10-11-20-18(12-17)15-6-8-16(9-7-15)21-19(23)24-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,20,22)(H,21,23)
• InChI Key: UZYFANGCAPDOEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC(=O)C=CN3
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

2-(4-Cbz-Aminopheny)-4-hydroxypyridine (2-4-Cbz-AP) is an organic compound with a wide range of applications in research and industry. It is a versatile compound with a variety of properties, including excellent solubility in water and a low volatility. 2-4-Cbz-AP is an important intermediate for the synthesis of many organic compounds, and it is also used in the synthesis of pharmaceuticals, dyes, and other organic materials. Its 95% purity makes it an ideal choice for laboratory experiments and research applications.

Mechanism of Action

2-(4-Cbz-Aminopheny)-4-hydroxypyridine, 95% is an organic compound with a wide range of properties, including excellent solubility in water and a low volatility. Its mechanism of action involves the use of a nucleophile, such as a primary amine, and an electrophile, such as an aldehyde or ketone. The reaction proceeds as follows: the nucleophile is first activated by the addition of a base, such as triethylamine, and then the electrophile is added to the solution. The resulting product is then treated with a catalyst, such as pyridine, and the desired product, 2-(4-Cbz-Aminopheny)-4-hydroxypyridine, 95%, is formed.
Biochemical and Physiological Effects
2-(4-Cbz-Aminopheny)-4-hydroxypyridine, 95% is an important intermediate for the synthesis of many organic compounds, and it is also used in the synthesis of pharmaceuticals, dyes, and other organic materials. Its biochemical and physiological effects are not yet fully understood, but it is thought to be involved in the synthesis of proteins and enzymes, as well as in the regulation of metabolic pathways. It is also thought to have an effect on the production of hormones, such as insulin and cortisol.

Advantages and Limitations for Lab Experiments

2-(4-Cbz-Aminopheny)-4-hydroxypyridine, 95% is an ideal choice for lab experiments due to its 95% purity and its excellent solubility in water. Its low volatility makes it easy to work with, and its ability to form strong bonds with other molecules makes it an ideal choice for the synthesis of organic compounds. However, its low reactivity can make it difficult to work with in some cases, and its high cost can be a limitation for some experiments.

Future Directions

The potential applications of 2-(4-Cbz-Aminopheny)-4-hydroxypyridine, 95% are numerous and varied. Further research is needed to better understand its biochemical and physiological effects, as well as its potential uses in the synthesis of pharmaceuticals, dyes, and other organic materials. Additionally, research is needed to develop more efficient and cost-effective methods of synthesizing 2-(4-Cbz-Aminopheny)-4-hydroxypyridine, 95%. Finally, research is needed to explore the potential applications of 2-(4-Cbz-Aminopheny)-4-hydroxypyridine, 95% in the fields of biotechnology, nanotechnology, and materials science.

Synthesis Methods

2-(4-Cbz-Aminopheny)-4-hydroxypyridine, 95% is synthesized by a process known as the Mitsunobu reaction. This reaction involves the use of a nucleophile, such as a primary amine, and an electrophile, such as an aldehyde or ketone. The reaction proceeds as follows: the nucleophile is first activated by the addition of a base, such as triethylamine, and then the electrophile is added to the solution. The resulting product is then treated with a catalyst, such as pyridine, and the desired product, 2-(4-Cbz-Aminopheny)-4-hydroxypyridine, 95%, is formed.

Scientific Research Applications

2-(4-Cbz-Aminopheny)-4-hydroxypyridine, 95% has a variety of applications in scientific research. It is used in the synthesis of organic compounds, such as pharmaceuticals, dyes, and other materials. It is also used in the synthesis of peptides, which are important for the study of proteins and their functions. 2-(4-Cbz-Aminopheny)-4-hydroxypyridine, 95% is also used in the synthesis of enzymes, which are important for the study of biochemical pathways and metabolic processes. Finally, 2-(4-Cbz-Aminopheny)-4-hydroxypyridine, 95% is used in the synthesis of polymers, which are important for the study of material properties.